Cas no 827031-69-6 (4-Quinazolinamine, 2-chloro-N-(trans-4-methylcyclohexyl)-)

4-Quinazolinamine, 2-chloro-N-(trans-4-methylcyclohexyl)- structure
827031-69-6 structure
Product Name:4-Quinazolinamine, 2-chloro-N-(trans-4-methylcyclohexyl)-
CAS No:827031-69-6
MF:C15H18ClN3
MW:275.776522159576
CID:686178
PubChem ID:55222384
Update Time:2025-04-19

4-Quinazolinamine, 2-chloro-N-(trans-4-methylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Quinazolinamine, 2-chloro-N-(trans-4-methylcyclohexyl)-
    • SCHEMBL3113485
    • CHEMBL3904548
    • CHEMBL3952073
    • SCHEMBL14296815
    • 827031-68-5
    • SCHEMBL3113629
    • SCHEMBL3113491
    • AKOS006243320
    • 2-Chloro-N-(trans-4-methylcyclohexyl)quinazolin-4-amine
    • SCHEMBL13609673
    • 827031-69-6
    • 2-Chloro-N-(cis-4-methylcyclohexyl)quinazolin-4-amine
    • 2-chloro-N-[(1s,4s)-4-methylcyclohexyl]quinazolin-4-amine
    • 2-chloro-N-[(1r,4r)-4-methylcyclohexyl]quinazolin-4-amine
    • Inchi: 1S/C15H18ClN3/c1-10-6-8-11(9-7-10)17-14-12-4-2-3-5-13(12)18-15(16)19-14/h2-5,10-11H,6-9H2,1H3,(H,17,18,19)
    • InChI Key: RDEIZTBBIHVPGR-UHFFFAOYSA-N
    • SMILES: ClC1=NC2C=CC=CC=2C(=N1)NC1CCC(C)CC1

Computed Properties

  • Exact Mass: 275.1189253g/mol
  • Monoisotopic Mass: 275.1189253g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 37.8Ų
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd